Cas no 2091043-87-5 (5-Thiazolecarboxylic acid, 4-bromo-2-methyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 4-bromo-2-methyl-, ethyl ester
• CAS No: 2091043-87-5
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD32206353
• CID: 4673367
• Update Time: 2023-08-14

5-Thiazolecarboxylic acid, 4-bromo-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-bromo-2-methyl-, ethyl ester
• Ethyl 4-bromo-2-methylthiazole-5-carboxylate
• ethyl 4-bromo-2-methyl-1,3-thiazole-5-carboxylate

• MDL： MFCD32206353
• Inchi： 1S/C7H8BrNO2S/c1-3-11-7(10)5-6(8)9-4(2)12-5/h3H2,1-2H3
• InChI Key： KJLDSGSEEORHLI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)SC(C)=N1

Computed Properties

• Exact Mass: 248.94591 g/mol
• Monoisotopic Mass: 248.94591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4
• Molecular Weight: 250.12